Cas no 59870-72-3 (3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium)

• Product name: 3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
• CAS No: 59870-72-3
• MF: C₂₁H₂₂NO₄
• MW: 352.4036860466
• CID: 2068150
• PubChem ID: 5316439

3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
• Dehydro-corybulbine
• Dehydrocorybulbin
• dehydrocorybulbine
• 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-3-one
• 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol
• SCHEMBL16804538
• BDBM50030258
• 3-Hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
• DTXSID301045755
• 59870-72-3
• 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium-3-ol
• Q15634034
• 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-3-one
• CHEMBL3343658
• Dehydrocorybulbine chloride
• JCA87072

• Inchi： InChI=1S/C21H21NO4/c1-12-14-5-6-18(24-2)21(26-4)16(14)11-22-8-7-13-9-17(23)19(25-3)10-15(13)20(12)22/h5-6,9-11H,7-8H2,1-4H3/p+1
• InChI Key： XWCVASCMRTXXRY-UHFFFAOYSA-O
• SMILES： COc1cc-2c(CC[n+]3cc4c(OC)c(OC)ccc4c(C)c-23)cc1O

Computed Properties

• Exact Mass: 352.15488318g/mol
• Monoisotopic Mass: 352.15488318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives